Cas no 36728-07-1 (2-(Hexadecanoylamino)pentanedioic acid)
36728-07-1 structure
Product Name:2-(Hexadecanoylamino)pentanedioic acid
CAS No:36728-07-1
MF:C21H39NO5
MW:385.538067102432
CID:2939728
PubChem ID:3649795
Update Time:2025-04-21
2-(Hexadecanoylamino)pentanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- N-hexadecanoylglutamic acid
- N-palmitoyl-dl-glutamic acid
- 36728-07-1
- AKOS005388367
- Palmitoylglutamic acid
- STK062695
- 2-(hexadecanoylamino)pentanedioic acid
- SCHEMBL543291
- 2-(Hexadecanoylamino)pentanedioic acid
-
- Inchi: 1S/C21H39NO5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(23)22-18(21(26)27)16-17-20(24)25/h18H,2-17H2,1H3,(H,22,23)(H,24,25)(H,26,27)
- InChI Key: KMAOMYOPEIRFLB-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCCCCCC)NC(C(=O)O)CCC(=O)O
Computed Properties
- Exact Mass: 385.28282334Da
- Monoisotopic Mass: 385.28282334Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 19
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 104Ų
2-(Hexadecanoylamino)pentanedioic acid Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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